1-[4-(Diethylsulfamoyl)-2-nitrophenyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[4-(diethylsulfamoyl)-2-nitrophenyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C16H23N3O6S/c1-3-18(4-2)26(24,25)13-5-6-14(15(11-13)19(22)23)17-9-7-12(8-10-17)16(20)21/h5-6,11-12H,3-4,7-10H2,1-2H3,(H,20,21)
• InChI Key: ZGUXCJWOOOTRNN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)N2CCC(CC2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C16H23N3O6S
• Molecular Weight: 385.4 g/mol

Description

1-[4-(Diethylsulfamoyl)-2-nitrophenyl]piperidine-4-carboxylic acid, commonly known as DNPSA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DNPSA is a piperidine derivative that possesses a nitrophenyl group and a diethylsulfamoyl group. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Studies

• Synthesis Techniques : Piperidine-4-carboxylic acid derivatives, such as 1-[4-(Diethylsulfamoyl)-2-nitrophenyl]piperidine-4-carboxylic acid, have been synthesized using various techniques. For example, derivatives of piperidine-4-carboxylic acid have been synthesized by one-pot co-precipitation of iron oxide in the presence of Piperidine-4-carboxylic acid (PPCA) functionalized Fe3O4 nanoparticles (Ghorbani‐Choghamarani & Azadi, 2015).

• Spectroscopic and Theoretical Studies : Detailed spectroscopic and theoretical studies, including single-crystal X-ray analysis, Raman and FTIR spectroscopies, and computational approaches, have been conducted on related compounds (Anioła et al., 2016).

Application in Catalysis

• Catalytic Activity : Certain derivatives of piperidine-4-carboxylic acid, like Fe3O4-SA-PPCA, show promise as novel catalysts in the synthesis of organic compounds, such as 2,3-dihydroquinazolin-4(1H)-ones and polyhydroquinolines. These catalysts can be easily recovered and reused without significant loss of activity (Ghorbani‐Choghamarani & Azadi, 2015).

Pharmaceutical Research

• Anticancer Potential : Piperidine-4-carboxylic acid derivatives have been explored for their potential as anticancer agents. For instance, specific propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole were synthesized and evaluated, showing promising results in anticancer activity (Rehman et al., 2018).

• Enzyme Inhibition Studies : Some derivatives have been investigated for their enzyme inhibition activities, particularly against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting potential therapeutic applications (Khalid et al., 2014).

Molecular Structure and Crystallography

• Crystallography : The crystal structures of various analogues and derivatives of piperidine-4-carboxylic acid have been determined, providing insights into their molecular arrangement and potential applications in areas like drug development (Mambourg et al., 2021).